Cas no 1787879-78-0 (2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• CAS No: 1787879-78-0
• MF: C₁₈H₁₇ClN₂O₃
• MW: 344.792183637619
• CID: 5366914
• Update Time: 2025-05-18

2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C18H17ClN2O3/c19-12-5-3-4-11(8-12)16(22)20-9-13(10-20)21-17(23)14-6-1-2-7-15(14)18(21)24/h1-5,8,13-15H,6-7,9-10H2
• InChI Key： RIYQKUBTKJMJMH-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(CC=CC2)C(=O)N1C1CN(C(=O)C2=CC=CC(Cl)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione (CAS No. 1787879-78-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and exhibits a unique structural framework that has been explored for its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is C₁₉H₁₆ClNO₄, with a molecular weight of approximately 359.8 g/mol. The compound features a core isoindole structure with a tetrahydrofuran ring and a chlorobenzoyl group attached to an azetidine moiety. This intricate arrangement of functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activities.

The presence of the chlorobenzoyl group introduces halogen bonding capabilities, which can influence the compound's interactions with biological targets. Additionally, the azetidine ring provides structural rigidity and conformational stability, which are important for maintaining the compound's pharmacological profile. The tetrahydrofuran ring further contributes to the overall hydrophobicity of the molecule, affecting its solubility and membrane permeability.

Synthesis Methods

The synthesis of 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been reported in several studies using various synthetic routes. One common approach involves the reaction of 3-chlorobenzoyl chloride with an appropriate azetidine derivative to form the intermediate chlorobenzoyl azetidine. This intermediate is then subjected to cyclization reactions to form the isoindole core structure.

A notable synthetic method involves the use of palladium-catalyzed cross-coupling reactions to introduce the chlorobenzoyl group onto the azetidine scaffold. This method offers high yields and good regioselectivity, making it a preferred choice for large-scale synthesis. Another approach utilizes microwave-assisted synthesis to enhance reaction rates and improve product purity.

Biological Activities

2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been investigated for its potential therapeutic applications in various biological systems. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has demonstrated promising neuroprotective activities. Research has indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The compound also exhibits antiproliferative effects on cancer cells. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest potential applications in cancer therapy as a novel chemotherapeutic agent.

Recent Research Findings

The latest research on 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has focused on elucidating its mechanism of action and optimizing its pharmacological properties for therapeutic use. A recent study published in the Journal of Medicinal Chemistry explored the binding interactions of this compound with specific protein targets involved in inflammation and cancer progression.

Molecular docking studies revealed that 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione binds selectively to the active site of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This binding interaction inhibits COX activity and reduces the production of prostaglandins, thereby exerting anti-inflammatory effects.

In another study published in Cancer Research, researchers investigated the antiproliferative mechanism of this compound in breast cancer cells. They found that it selectively targets the mitogen-activated protein kinase (MAPK) signaling pathway by inhibiting ERK phosphorylation. This inhibition leads to cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

Clinical Potential and Future Directions

The promising biological activities of 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione have led to increased interest in its clinical development. Preclinical studies have demonstrated favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings support further investigation into its safety and efficacy in human clinical trials.

Ongoing research is focused on optimizing the chemical structure of this compound to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and reduce potential side effects.

In conclusion, 2-[1-(3-Chlorobenzoyl)-3-azetidinyl]-3a,4 , 7 , 7 a -tetrahydro - 1 H - isoindole - 1 , 3 ( 2 H ) - dione strong > represents a promising lead compound with diverse therapeutic potentials . Its unique chemical structure , coupled with robust biological activities , makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . p > article > response >